Cas no 1697339-22-2 (4-(Azidomethyl)-1-chloro-2-fluorobenzene)

• Product Name: 4-(Azidomethyl)-1-chloro-2-fluorobenzene
• CAS No: 1697339-22-2
• MF: C₇H₅ClFN₃
• MW: 185.586103200912
• CID: 5244993
• PubChem ID: 107882836
• Update Time: 2025-05-19

4-(Azidomethyl)-1-chloro-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-1-chloro-2-fluorobenzene
• 4-(Azidomethyl)-1-chloro-2-fluorobenzene

• Inchi： 1S/C7H5ClFN3/c8-6-2-1-5(3-7(6)9)4-11-12-10/h1-3H,4H2
• InChI Key： UWXXXOFPTWOUFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CN=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 3.5
• Topological Polar Surface Area: 14.4

Additional information on 4-(Azidomethyl)-1-chloro-2-fluorobenzene

Comprehensive Overview of 4-(Azidomethyl)-1-chloro-2-fluorobenzene (CAS 1697339-22-2): Properties, Applications, and Industry Insights

4-(Azidomethyl)-1-chloro-2-fluorobenzene (CAS 1697339-22-2) is a specialized aromatic compound gaining attention in pharmaceutical and material science research. This halogenated benzene derivative, featuring an azidomethyl functional group, serves as a versatile building block in click chemistry reactions, particularly in the synthesis of bioconjugates and small-molecule probes. Its unique combination of chloro, fluoro, and azido substituents enables selective modifications under mild conditions, aligning with the growing demand for green chemistry approaches in drug discovery.

The compound's molecular structure (C₇H₅ClFN₃) exhibits remarkable stability while maintaining reactivity in CuAAC reactions (Copper-Catalyzed Azide-Alkyne Cycloaddition). Researchers value its role in developing PET tracers for diagnostic imaging, as the fluorobenzene core facilitates radiolabeling with fluorine-18. Recent studies highlight its utility in creating targeted drug delivery systems, where the azide group enables precise attachment to nanoparticles or antibodies—a hot topic in cancer therapeutics and precision medicine.

From a synthetic chemistry perspective, 4-(Azidomethyl)-1-chloro-2-fluorobenzene demonstrates excellent compatibility with flow chemistry systems, addressing industry needs for scalable production. Its thermal properties (decomposition temperature >150°C) make it suitable for high-temperature reactions, while the electron-withdrawing effects of chloro and fluoro substituents enhance regioselectivity in cross-coupling reactions. These characteristics position it as a valuable intermediate for OLED materials and organic semiconductors—key focus areas in renewable energy technologies.

Analytical characterization of CAS 1697339-22-2 typically involves HPLC purity analysis (>98%), GC-MS for structural confirmation, and NMR spectroscopy (notable signals at 7.2-7.8 ppm for aromatic protons). Storage recommendations include protection from light at 2-8°C in amber glass containers, following laboratory safety standards. The compound's lipophilicity (calculated logP ~2.1) makes it particularly useful in designing blood-brain barrier permeable compounds, a frequent search term in neurological drug development forums.

Emerging applications leverage the compound's bioorthogonal chemistry potential, especially in live-cell imaging and proteomics studies. Its compatibility with SPAAC reactions (Strain-Promoted Azide-Alkyne Cycloaddition) avoids copper cytotoxicity concerns in biological systems. Patent analyses reveal increasing use in antibody-drug conjugates (ADCs), with particular interest from biotech startups focusing on next-generation therapeutics. The global market for such intermediates is projected to grow at 6.8% CAGR through 2030, driven by demand for personalized medicine solutions.

Quality control protocols for CAS 1697339-22-2 emphasize residual solvent analysis (meeting ICH Q3C guidelines) and heavy metal screening (<0.5 ppm). Recent process optimization publications describe continuous manufacturing approaches that reduce waste generation by 40% compared to batch methods—addressing environmental sustainability concerns in chemical production. These advancements correlate with rising searches for green synthetic methods and circular chemistry principles across academic and industrial research databases.

In material science, the compound's photoaffinity labeling capabilities enable precise polymer modifications, particularly in developing smart coatings with stimuli-responsive properties. Its incorporation into MOF structures (Metal-Organic Frameworks) demonstrates potential for gas storage applications, while its surface functionalization properties interest researchers working on biosensors and diagnostic devices. These multidisciplinary applications reflect the compound's relevance across converging technologies—a trending topic in scientific literature.

Regulatory documentation for 4-(Azidomethyl)-1-chloro-2-fluorobenzene typically includes comprehensive REACH compliance data and GHS classification details. Suppliers increasingly provide structure-activity relationship (SAR) studies to support customers in medicinal chemistry applications, responding to industry demands for data-driven compound selection. The compound's appearance as a white to off-white crystalline solid with characteristic IR absorption at 2100 cm^-1 (N₃ stretch) serves as a key quality indicator for procurement specialists.